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Compound of Interest

Compound Name: N-[3-(Trimethoxysilyl)propyllaniline

Cat. No.: B1346609

An In-depth Technical Guide to N-[3-(Trimethoxysilyl)propyl]aniline

Introduction

N-[3-(Trimethoxysilyl)propyl]aniline is a versatile organosilane compound that integrates
organic aniline functionality with inorganic silane chemistry.[1] Identified by the CAS number
3068-76-6, this molecule serves as a crucial coupling agent and surface modifier in a wide
array of industrial and research applications.[1][2] Its unique bifunctional nature allows it to form
stable chemical bridges between organic polymers and inorganic substrates, thereby
enhancing adhesion, compatibility, and overall material performance.[2][3] This guide provides
a comprehensive overview of its molecular structure, chemical properties, synthesis, and
mechanisms of action, tailored for professionals in research and development.

Molecular Structure and Composition

The structure of N-[3-(Trimethoxysilyl)propyl]aniline is characterized by three key functional
regions: an aromatic aniline head, a flexible propyl linker, and a reactive trimethoxysilyl tail.[1]
This architecture enables its dual reactivity. The trimethoxysilyl group can hydrolyze to form
silanol groups that bond with inorganic surfaces, while the aniline moiety provides a reactive
site for interaction with organic polymers.[2]

A diagram illustrating the key functional components of the molecule is provided below.
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Reaction Preparation

Charge Reactor:

Aniline + Polyaniline

1

Reaction Step

Heat to 160°C

Add 3-Chloropropyltrimethoxysilane
(dropwise)

Stir at 160°C
(2 hours)

Continue Reaction
(3 hours)

S

Product \vNorkup

Filter Mixture

Product

Solid Phase

Crude N-[3-(Trimethoxysilyl)propyl]aniline (for recycling)
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Step 1: Hydrolysis

+ 3H20
- 3CHsOH

Step 2: Condensation & Interfacial Bonding

W Aniline group interaction
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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